Cas no 1185313-37-4 (2-(Methylamino-d3)-pyridine)

• Product Name: 2-(Methylamino-d3)-pyridine
• CAS No: 1185313-37-4
• MF: C₆H₅D₃N₂
• MW: 111.16
• CID: 5143680
• PubChem ID: 45785262
• Update Time: 2025-05-20

2-(Methylamino-d3)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino-d3)-pyridine
• AKOS015944598
• F92426
• N-(methyl-d3)pyridin-2-amine
• 1185313-37-4

• Inchi： 1S/C6H8N2/c1-7-6-4-2-3-5-8-6/h2-5H,1H3,(H,7,8)/i1D3
• InChI Key： SVEUVITYHIHZQE-FIBGUPNXSA-N
• SMILES： N(C1N=CC=CC=1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 111.087578502g/mol
• Monoisotopic Mass: 111.087578502g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(Methylamino-d3)-pyridine

Introduction to 2-(Methylamino-d3)-pyridine (CAS No: 1185313-37-4)

2-(Methylamino-d3)-pyridine, identified by its Chemical Abstracts Service (CAS) number 1185313-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This deuterated derivative of 2-(methylamino)pyridine features a unique structural configuration that makes it particularly valuable for various applications, including drug development and biochemical studies.

The compound belongs to the pyridine family, a class of heterocyclic aromatic compounds characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of a methylamino group and deuterium atoms (indicated by the "d3" suffix) introduces specific functional properties that enhance its utility in synthetic chemistry and molecular labeling. These modifications not only influence its chemical reactivity but also its stability, making it an attractive candidate for high-resolution NMR spectroscopy and related analytical techniques.

In recent years, 2-(Methylamino-d3)-pyridine has been extensively studied for its potential applications in the synthesis of novel pharmaceuticals. Its structural framework serves as a versatile scaffold for the development of bioactive molecules, particularly in the realm of central nervous system (CNS) drugs. The deuterated version of this compound is particularly useful in metabolic studies, where it can be employed to trace metabolic pathways and understand drug degradation processes.

One of the most compelling aspects of 2-(Methylamino-d3)-pyridine is its role in enhancing the precision of nuclear magnetic resonance (NMR) spectroscopy experiments. The deuterium atoms provide a high-resolution environment, allowing researchers to obtain detailed structural information about complex molecules. This capability is crucial in drug discovery, where accurate molecular characterization is essential for optimizing pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of isotopically labeled compounds in understanding drug interactions at the molecular level. 2-(Methylamino-d3)-pyridine exemplifies this trend, as it enables researchers to investigate binding affinities and metabolic transformations with greater clarity. Its applications extend to kinetic studies, where it helps elucidate reaction mechanisms involving enzymatic catalysts.

The compound's relevance is further underscored by its use in proteomics and metabolomics research. By incorporating deuterium atoms into biological pathways, scientists can differentiate between endogenous and exogenous molecules, facilitating more accurate quantitative analysis. This approach is particularly valuable in studying drug metabolism and identifying potential side effects.

From a synthetic chemistry perspective, 2-(Methylamino-d3)-pyridine serves as a building block for more complex derivatives. Its reactivity allows for modifications such as alkylation, acylation, and coupling reactions, enabling the creation of diverse pharmacophores. These derivatives are then tested for biological activity, with the goal of identifying compounds that exhibit desired therapeutic effects while minimizing adverse reactions.

The pharmaceutical industry has shown particular interest in 2-(Methylamino-d3)-pyridine due to its potential as an intermediate in producing neuroactive agents. Pyridine derivatives are known for their role in modulating neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative disorders. The deuterated version enhances the compound's suitability for preclinical studies by providing a stable yet detectable marker.

In conclusion, 2-(Methylamino-d3)-pyridine (CAS No: 1185313-37-4) represents a significant advancement in both chemical synthesis and pharmaceutical research. Its unique structural features and isotopic labeling make it an invaluable tool for scientists investigating drug mechanisms, metabolic pathways, and molecular interactions. As research continues to evolve, this compound is expected to play an increasingly pivotal role in the development of next-generation therapeutics.